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Compound of Interest

Compound Name: Sodium acetate trihydrate

Cat. No.: B147827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium acetate
trihydrate in two common solvents: water and ethanol. Understanding the solubility

characteristics of this compound is critical for a wide range of applications, from buffer

preparation in biopharmaceutical manufacturing to its use as a reagent in chemical synthesis.

This document presents quantitative solubility data, detailed experimental protocols for

solubility determination, and a visual representation of a standard experimental workflow.

Data Presentation: Quantitative Solubility
The following tables summarize the solubility of sodium acetate trihydrate in water and

ethanol at various temperatures. The data is presented to facilitate easy comparison and

reference.

Table 1: Solubility of Sodium Acetate Trihydrate in Water
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Temperature (°C) Solubility (g / 100 mL)

-10 32.9[1]

0 36.2[1]

20 46.4[1]

50 82.0[1]

58 138.0

Table 2: Solubility of Sodium Acetate Trihydrate in Ethanol

Temperature (°C) Solubility (g / 100 mL)

Not Specified 5.3[2]

Note on Ethanol Solubility Data:Comprehensive temperature-dependent solubility data for

sodium acetate trihydrate in ethanol is not readily available in the reviewed literature. The

most frequently cited value is 5.3 g/100 mL, without a specified temperature. For researchers

requiring more detailed information, the solubility of anhydrous sodium acetate in ethanol has

been experimentally determined and is presented in Table 3.

Table 3: Solubility of Anhydrous Sodium Acetate in Ethanol at Various Temperatures
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Temperature (°C) Temperature (K) Molar Solubility (mol·L⁻¹)

15 288.15
Data not explicitly provided in

search results

25 298.15
Data not explicitly provided in

search results

35 308.15
Data not explicitly provided in

search results

45 318.15
Data not explicitly provided in

search results

55 328.15
Data not explicitly provided in

search results

65 338.15
Data not explicitly provided in

search results

The data in Table 3 is based on a study that measured the solubility of anhydrous sodium

acetate in ethanol from 288.15 K to 338.15 K using a laser dynamic method.[3] While the study

indicates the measurements were taken, the specific solubility values at each temperature were

not available in the provided search results.

Experimental Protocols
Accurate determination of solubility is paramount for reliable research and development. The

following are detailed methodologies for two common experimental protocols for determining

the solubility of a solid in a liquid solvent.

Shake-Flask Method (Thermodynamic Solubility)
The shake-flask method is a widely used and reliable technique for determining the

thermodynamic (equilibrium) solubility of a compound.[4][5]

Objective: To determine the saturation concentration of sodium acetate trihydrate in a solvent

at a specific temperature.

Materials:
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Sodium acetate trihydrate (analytical grade)

Solvent (e.g., deionized water, absolute ethanol)

Glass flasks or vials with airtight seals

Thermostatically controlled shaker or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Calibrated volumetric glassware

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC, or gravimetric analysis)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of sodium acetate
trihydrate to a flask containing the chosen solvent. The excess solid is crucial to ensure that

equilibrium with the solid phase is achieved.

Equilibration: Seal the flasks tightly and place them in a thermostatically controlled shaker

set to the desired temperature. Agitate the flasks for a predetermined period (typically 24 to

72 hours) to allow the system to reach equilibrium.[5] The agitation ensures thorough mixing

and facilitates the dissolution process.

Phase Separation: After the equilibration period, allow the flasks to stand undisturbed at the

same temperature to allow the undissolved solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a

pre-warmed (or pre-cooled to the experimental temperature) pipette. Immediately filter the

aliquot using a syringe filter of a pore size sufficient to remove all undissolved particles (e.g.,

0.45 µm). This step must be performed quickly to prevent temperature changes that could

affect solubility.
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Sample Analysis: Accurately dilute the filtered saturated solution with the solvent to a

concentration within the calibrated range of the analytical instrument.

Quantification: Determine the concentration of sodium acetate trihydrate in the diluted

sample using a validated analytical method.

Calculation: Calculate the solubility of the sodium acetate trihydrate in the solvent at the

specified temperature, taking into account the dilution factor.

Gravimetric Method
The gravimetric method is a straightforward and absolute method for determining solubility that

relies on weighing the dissolved solute after evaporating the solvent.[6][7]

Objective: To determine the mass of sodium acetate trihydrate dissolved in a known mass of

solvent at saturation.

Materials:

Sodium acetate trihydrate

Solvent

Conical flask with a stopper

Analytical balance

Evaporating dish

Drying oven

Desiccator

Filtration apparatus

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of sodium acetate
trihydrate in the chosen solvent at a specific temperature as described in the shake-flask
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method (steps 1 and 2).

Phase Separation: Allow the undissolved solid to settle.

Sample Withdrawal and Weighing: Carefully decant or filter a known volume (e.g., 10 mL) of

the clear saturated solution into a pre-weighed evaporating dish.[7] Record the exact mass

of the solution.

Solvent Evaporation: Gently heat the evaporating dish to evaporate the solvent. This can be

done on a hot plate at a low temperature or in a drying oven.

Drying to a Constant Weight: Once the solvent has evaporated, place the evaporating dish in

a drying oven set at a temperature sufficient to remove any residual solvent without

decomposing the sodium acetate trihydrate (e.g., 100-110 °C). Periodically remove the

dish, cool it to room temperature in a desiccator, and weigh it. Repeat the drying and

weighing process until a constant mass is achieved.

Calculation:

Mass of the dissolved solute = (Mass of the evaporating dish + residue) - (Mass of the

empty evaporating dish).

Mass of the solvent = (Mass of the evaporating dish + solution) - (Mass of the evaporating

dish + residue).

Solubility ( g/100 g solvent) = (Mass of the dissolved solute / Mass of the solvent) x 100.

Mandatory Visualization
The following diagram illustrates a generalized workflow for determining the solubility of a solid

compound using the Shake-Flask Method.
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Shake-Flask Method Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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